Cas no 52414-87-6 (4-methyl-2-propyl-1,3-thiazole)
52414-87-6 structure
Product Name:4-methyl-2-propyl-1,3-thiazole
CAS No:52414-87-6
MF:C7H11NS
MW:141.23394036293
CID:1577229
PubChem ID:521382
Update Time:2025-04-21
4-methyl-2-propyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-propyl-1,3-thiazole
- 2-Propyl-4-methylthiazole
- 4-METHYL-2-PROPYLTHIAZOLE
- thiazole, 4-methyl-2-propyl-
- Q63395694
- 4-Methyl-2-propyl-1,3-thiazole #
- DB-306027
- DTXSID901311912
- SCHEMBL129530
- AKOS026732166
- 52414-87-6
-
- Inchi: 1S/C7H11NS/c1-3-4-7-8-6(2)5-9-7/h5H,3-4H2,1-2H3
- InChI Key: WUISKNCHCVXERE-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1CCC
Computed Properties
- Exact Mass: 141.06133
- Monoisotopic Mass: 141.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
4-methyl-2-propyl-1,3-thiazole Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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